Cas no 1448136-30-8 (5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide)

• Product Name: 5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide
• CAS No: 1448136-30-8
• MF: C₂₁H₁₉ClFNO₄S
• MW: 435.896267175674
• CID: 6199519
• PubChem ID: 71794703
• Update Time: 2025-10-28

5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide
• 5-{[(2-chlorophenyl)methanesulfonyl]methyl}-N-[1-(4-fluorophenyl)ethyl]furan-2-carboxamide
• 1448136-30-8
• F6253-6703
• 5-[(2-chlorophenyl)methylsulfonylmethyl]-N-[1-(4-fluorophenyl)ethyl]furan-2-carboxamide
• 5-(((2-chlorobenzyl)sulfonyl)methyl)-N-(1-(4-fluorophenyl)ethyl)furan-2-carboxamide
• AKOS024545440

• Inchi： 1S/C21H19ClFNO4S/c1-14(15-6-8-17(23)9-7-15)24-21(25)20-11-10-18(28-20)13-29(26,27)12-16-4-2-3-5-19(16)22/h2-11,14H,12-13H2,1H3,(H,24,25)
• InChI Key： MICNVNHABVDCOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(CC1=CC=C(C(NC(C)C2C=CC(=CC=2)F)=O)O1)(=O)=O

Computed Properties

• Exact Mass: 435.0707351g/mol
• Monoisotopic Mass: 435.0707351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.8Ų

Additional information on 5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide

5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide: A Comprehensive Overview

5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide, with the CAS number 1448136-30-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furan derivatives and exhibits a complex molecular structure that includes a chlorophenyl, methanesulfonylmethyl, and fluorophenylethyl substituents. These functional groups contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chlorophenyl group is a common substituent in many pharmaceuticals, known for its ability to enhance the lipophilicity and metabolic stability of compounds. In the context of 5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that chlorinated aromatic compounds can also influence receptor binding and enzyme inhibition, which are key factors in drug efficacy.

The methanesulfonylmethyl moiety is another significant structural feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antidiabetic properties. The presence of this group in 5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide suggests potential applications in treating various diseases characterized by inflammation or microbial infections. Additionally, sulfonamides can enhance the solubility and bioavailability of compounds, making them more suitable for oral administration.

The fluorophenylethyl substituent is another important functional group in this molecule. Fluorine atoms are often introduced into drug molecules to improve their pharmacological properties by increasing lipophilicity, metabolic stability, and receptor binding affinity. In the case of 5-{(2-chlorophenyl)methanesulfonylmethyl}-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide, the fluorine atom on the phenyl ring may enhance its interaction with target proteins or receptors, thereby potentiating its therapeutic effects. Recent research has highlighted the role of fluorinated compounds in modulating G protein-coupled receptors (GPCRs) and ion channels, which are important targets for many drugs.

The furan ring is a five-membered heterocyclic structure that is found in numerous natural products and synthetic compounds with diverse biological activities. Furan derivatives have been studied for their antioxidant, anti-inflammatory, and anticancer properties. In 5-{(2-chlorophenyl)methanesulfonylmethyl)-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide, the furan ring likely contributes to the compound's overall stability and reactivity. The carboxamide functional group attached to the furan ring further enhances its biological activity by facilitating hydrogen bonding interactions with target molecules.

In terms of its potential therapeutic applications, 5-{(2-chlorophenyl)methanesulfonylmethyl)-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide has shown promise in several preclinical studies. For instance, it has demonstrated potent anti-inflammatory effects in animal models of inflammatory diseases such as arthritis and colitis. The compound's ability to inhibit pro-inflammatory cytokines and chemokines suggests that it could be a valuable candidate for treating chronic inflammatory conditions.

Beyond its anti-inflammatory properties, 5-{(2-chlorophenyl)methanesulfonylmethyl)-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide has also been investigated for its potential as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that this compound may have dual therapeutic benefits in treating both inflammatory diseases and cancer.

The development of new drugs often involves extensive optimization of lead compounds to improve their pharmacological properties while minimizing side effects. In this regard, 5-{(2-chlorophenyl)methanesulfonylmethyl)-N-1-(4-fluorophenyl)ethylfuran-2-carboxamide offers a promising starting point for further medicinal chemistry efforts. Researchers can explore structural modifications to enhance its potency, selectivity, and safety profile. For example, altering the position or number of substituents on the phenyl rings or modifying the furan ring could yield derivatives with improved pharmacological properties.

In conclusion, 5-{(2-chlorophenyl)methanesulfonylmethyl)-N-1-(4-fluorophenylethyl)furan-2-carboxamide (CAS 1448136-30-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further research into its biological activities and therapeutic applications. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may pave the way for the development of novel treatments for a range of diseases.